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Compound of Interest

4-iodo-3-(trifluoromethyl)-1H-
Compound Name:
pyrazole

Cat. No.: B183483

An In-depth Technical Guide to the Material Safety Data Sheet for 4-iodo-3-
(trifluoromethyl)-1H-pyrazole

This document provides a comprehensive safety and handling guide for 4-iodo-3-
(trifluoromethyl)-1H-pyrazole, a key building block in modern medicinal and agricultural
chemistry. Designed for researchers, scientists, and drug development professionals, this guide
moves beyond a standard Material Safety Data Sheet (MSDS) to offer in-depth insights,
procedural rationale, and actionable protocols grounded in established safety science.

Core Chemical Identity and Physicochemical Profile

4-iodo-3-(trifluoromethyl)-1H-pyrazole is a halogenated heterocyclic compound valued for its
utility in synthetic chemistry.[1] Its unique structure, featuring both an iodine atom and a
trifluoromethyl group on the pyrazole scaffold, makes it a versatile intermediate for creating
more complex molecules through various coupling reactions.[2] Pyrazole derivatives are
integral to numerous approved drugs, highlighting the importance of this chemical family in
drug discovery.[3][4]

A precise understanding of its physical and chemical properties is the foundation of a robust
safety assessment. These characteristics dictate its behavior under laboratory conditions and
inform the necessary handling and storage protocols.

Table 1: Physicochemical Data Summary
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Property Value Source(s)
CAS Number 866638-72-4 [5]
Molecular Formula CaH2F3IN2 [5]
Molecular Weight 261.97 g/mol [5]

White to yellow solid, powder,
Appearance [6]

or crystals

Recommended: 2-8°C or
Storage Temperature 20°C [S16][7]

| INChl Key | XRUHSOXIZMYOHX-UHFFFAOYSA-N |[6] |

Hazard Identification and Comprehensive Risk
Profile

The primary and most critical hazard associated with 4-iodo-3-(trifluoromethyl)-1H-pyrazole
is its acute oral toxicity.[6] It is classified under the Globally Harmonized System (GHS) as
Acute Toxicity, Oral, Category 3. This classification is not trivial; it signifies a substance that can
cause toxic effects, potentially lethal, if a small amount is swallowed. For the laboratory
professional, this mandates stringent controls to prevent any possibility of ingestion.

Table 2: GHS Classification for 4-iodo-3-(trifluoromethyl)-1H-pyrazole

Hazard Class Category Hazard Statement

| Acute Toxicity, Oral | Category 3 | H301: Toxic if swallowed |
Source(s):[6]

While the primary documented hazard is oral toxicity, related trifluoromethyl-pyrazole
compounds are also known to cause skin, eye, and respiratory irritation (H315, H319, H335).[8]
[9] Although not officially classified for this specific CAS number, the principle of As Low As
Reasonably Achievable (ALARA) in chemical safety dictates that we should anticipate these

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.usbio.net/biochemicals/432833/4-Iodo-3-trifluoromethyl-1H-pyrazole/data-sheet
https://www.usbio.net/biochemicals/432833/4-Iodo-3-trifluoromethyl-1H-pyrazole/data-sheet
https://www.usbio.net/biochemicals/432833/4-Iodo-3-trifluoromethyl-1H-pyrazole/data-sheet
https://www.sigmaaldrich.com/US/en/product/bldpharmatech/bl3h97a47a3d
https://www.usbio.net/biochemicals/432833/4-Iodo-3-trifluoromethyl-1H-pyrazole/data-sheet
https://www.sigmaaldrich.com/US/en/product/bldpharmatech/bl3h97a47a3d
https://www.usbio.net/biochemicals/432833/4-iodo-3-trifluoromethyl-1h-pyrazole
https://www.sigmaaldrich.com/US/en/product/bldpharmatech/bl3h97a47a3d
https://www.benchchem.com/product/b183483?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/bldpharmatech/bl3h97a47a3d
https://www.benchchem.com/product/b183483?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/bldpharmatech/bl3h97a47a3d
https://www.fishersci.es/store/msds?partNumber=11936231&productDescription%3D1GR+4-Iodo-3%2C5-bis-%28trifluoromethyl%29-1H-pyrazole%2C97%25&countryCode=ES&language=en
https://aksci.com/sds/4657CL_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

risks. The trifluoromethyl group and the pyrazole ring are common moieties in bioactive
molecules, and it is prudent to assume potential for irritation until proven otherwise. Therefore,
all protocols should be designed to prevent skin, eye, and inhalation exposure.

GHS Hazard Communication Workflow

The following diagram illustrates the essential GHS safety information that must be
communicated to any user of this chemical.

GHS Hazard Identification

{GHS Pictogram | {}}

Signal Word
Danger

Hazard Statement

H301: Toxic if swallowed

Precautionary Statement

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor

Click to download full resolution via product page
Caption: GHS Label Elements for 4-iodo-3-(trifluoromethyl)-1H-pyrazole.

Emergency Response and First-Aid Protocols

In the event of an exposure, immediate and correct action is critical. The following protocols are
designed to mitigate harm and should be posted and familiar to all personnel working with this
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compound.

Detailed First-Aid Procedures

« Ingestion (Most Critical):

o Immediate Action: Call a Poison Control Center or physician without delay.[6] Do not wait
for symptoms to develop. The rapidity of onset for toxic effects can vary.

o Information is Key: Provide the victim's status, the chemical name, and the CAS number
(866638-72-4) to the emergency responder.

o Do NOT Induce Vomiting: This can cause aspiration of the chemical into the lungs, leading
to chemical pneumonitis, which can be fatal.

o Rinse Mouth: If the person is conscious and able to swallow, have them rinse their mouth
thoroughly with water and spit out the water. Afterwards, they may drink a small amount of
water to dilute the substance in the stomach.[8]

e Skin Contact:

o Immediate Action: Remove all contaminated clothing, shoes, and jewelry while
simultaneously flushing the affected area with copious amounts of water for at least 15
minutes.[8]

o Rationale: A 15-minute flush is the industry standard to ensure the chemical is physically
removed from the skin surface and pores, minimizing absorption.

o Medical Attention: If skin irritation develops or persists, seek medical attention.[3]
e Eye Contact:

o Immediate Action: Immediately flush eyes with a directed stream of water for at least 15
minutes, holding the eyelids apart to ensure complete irrigation of the eye and lid surfaces.
[8] Use an eyewash station.

o Rationale: The first 10-15 seconds after eye exposure are critical. Delaying irrigation can
result in severe and irreversible damage. The 15-minute duration is necessary to
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neutralize the pH and wash away the substance.

o Medical Attention: After the flush, seek immediate medical attention from an
ophthalmologist.

e Inhalation:

o Immediate Action: Move the affected person to fresh air and place them in a position
comfortable for breathing.[8]

o Monitor Breathing: If breathing is difficult or has stopped, trained personnel should provide
artificial respiration.

o Medical Attention: Seek medical attention if symptoms such as coughing, shortness of
breath, or irritation occur.[8]

Emergency Workflow: Ingestion Event

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.fishersci.es/store/msds?partNumber=11936231&productDescription%3D1GR+4-Iodo-3%2C5-bis-%28trifluoromethyl%29-1H-pyrazole%2C97%25&countryCode=ES&language=en
https://www.fishersci.es/store/msds?partNumber=11936231&productDescription%3D1GR+4-Iodo-3%2C5-bis-%28trifluoromethyl%29-1H-pyrazole%2C97%25&countryCode=ES&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Ingestion Occurs

Immediately Call
Poison Center/Doctor
(P301 + P310)

\
N\

Be Prepared ™~

N\
N\

Do NOT Induce Vomiting

Provide Chemical Name
and CAS Number

Rinse Mouth with Water
(if conscious)

Transport to Emergency Facility
as Directed

Medical Treatment

Click to download full resolution via product page

Caption: Step-by-step emergency protocol for accidental ingestion.

Laboratory Handling, Storage, and Engineering

Controls

Proactive prevention is the most effective safety measure. The high oral toxicity of this

compound necessitates a multi-layered approach to handling and storage.
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Engineering Controls: The First Line of Defense

o Chemical Fume Hood: All weighing and handling of this solid compound must be performed
inside a certified chemical fume hood. This is non-negotiable.

o Causality: As a powder, this material can easily become airborne during transfer. A fume
hood provides negative pressure to contain these fine particles and prevent them from
entering the researcher's breathing zone.

o Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive
emissions.

o Safety Stations: Eyewash stations and safety showers must be readily accessible and tested
regularly.[8]

Procedural Controls and Storage

o Designated Area: Designate a specific area within the lab for working with this compound to
prevent cross-contamination.

o Handling: Use tools like spatulas and weigh boats appropriate for handling potent powders.
Avoid creating dust.

o Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with
soap and water after handling, even if gloves were worn.[10]

o Storage: Store the compound in a tightly sealed, properly labeled container. Keep it in a cool
(2-8°C is common), dry, dark, and well-ventilated area away from incompatible materials like
strong oxidizing agents.[1][6][10]

o Rationale: Cool temperatures slow potential degradation, dryness prevents reaction with
moisture, and darkness prevents photochemical decomposition. A tightly sealed container
prevents sublimation or release of dust.

Personal Protective Equipment (PPE) Protocol

Engineering and procedural controls reduce the majority of risk, but PPE is the essential final
barrier between the researcher and the chemical.
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Eye and Face Protection: Chemical safety goggles conforming to EN166 (EU) or ANSI Z87.1
(US) standards are mandatory.[8] A face shield should be worn in addition to goggles if there
is a significant risk of splashing or dust generation.

Hand Protection: Wear chemically resistant gloves, such as nitrile gloves. Always inspect
gloves for tears or punctures before use.

o Self-Validating Protocol: Change gloves immediately if they become contaminated. Never
reuse disposable gloves. Wash hands after removing gloves.

Body Protection: A long-sleeved laboratory coat is required. Ensure it is fully buttoned. For
larger quantities or tasks with higher spill potential, a chemically resistant apron is
recommended.

Respiratory Protection: Under normal use within a fume hood, no respiratory protection is
required.[8] However, in the case of an emergency, such as a large spill outside of a
containment device, personnel involved in the cleanup must wear a NIOSH/MSHA-approved
respirator with appropriate cartridges for organic vapors and particulates.

Accidental Release and Spill Management

A prepared response to a spill is crucial for maintaining a safe laboratory environment.

Step-by-Step Spill Cleanup Protocol

Evacuate & Isolate: Immediately alert others in the area and evacuate non-essential
personnel. Isolate the spill area to prevent the spread of the powder.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Don the appropriate PPE as described in Section 5, including respiratory protection if
the spill is large or outside a fume hood.

Contain & Clean:

o Gently cover the spill with an inert absorbent material like vermiculite or sand to prevent
the powder from becoming airborne.
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o Carefully sweep up the mixture and place it into a suitable, labeled container for
hazardous waste disposal.[8][10] Avoid creating dust during this process.

o Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol, ethanol)

followed by soap and water.

» Dispose: All contaminated materials, including cleaning supplies and PPE, must be disposed
of as hazardous waste according to local, state, and federal regulations.

Spill Response Workflow

Immediate Response Cleanup & Decontamination

" = Dispose of all .
’ Cover with Sweep & Collect Decontaminate 9 Incident Reported
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Click to download full resolution via product page

Caption: A systematic workflow for managing an accidental chemical spill.

The Role of 4-iodo-3-(trifluoromethyl)-1H-pyrazole in
Drug Discovery

Understanding the application of this compound provides context for its handling. As a "building
block," it is a foundational piece used in the synthesis of more complex molecules. The
pyrazole scaffold is a "privileged structure” in medicinal chemistry, meaning it frequently
appears in successful drug molecules.[3] Derivatives have shown potent activity as
antibacterial agents, kinase inhibitors for cancer therapy, and treatments for other diseases.[3]
[11] The presence of the iodine atom allows for Suzuki or Sonogashira coupling reactions,
enabling chemists to attach other molecular fragments, while the trifluoromethyl group can
enhance metabolic stability or receptor binding affinity.[2] Its importance in creating novel
therapeutics underscores the need for the rigorous safety protocols detailed in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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